N-(4-ethylbenzyl)-2H-tetrazol-5-amine

• IUPAC Name: N-[(4-ethylphenyl)methyl]-2H-tetrazol-5-amine
• InChI: InChI=1S/C10H13N5/c1-2-8-3-5-9(6-4-8)7-11-10-12-14-15-13-10/h3-6H,2,7H2,1H3,(H2,11,12,13,14,15)
• InChI Key: NUAAMCKPBHDTJY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC2=NNN=N2
• Molecular Formula: C10H13N5
• Molecular Weight: 203.24 g/mol

Description

N-(4-ethylbenzyl)-2H-tetrazol-5-amine, also known as Etazolate, is a tetrazole derivative that has shown potential in various scientific research applications. Etazolate is a white crystalline powder that is soluble in water, methanol, and ethanol. It has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of N-(4-ethylbenzyl)-2H-tetrazol-5-amine is not fully understood. However, it has been suggested that it may act as a positive allosteric modulator of the GABAA receptor, which is involved in the regulation of anxiety and cognitive function.
Biochemical and Physiological Effects:
N-(4-ethylbenzyl)-2H-tetrazol-5-amine has been shown to have various biochemical and physiological effects. It can increase the levels of certain neurotransmitters, such as acetylcholine and dopamine, in the brain. It can also reduce the levels of certain inflammatory cytokines, such as TNF-α and IL-1β.

Advantages and Limitations for Lab Experiments

N-(4-ethylbenzyl)-2H-tetrazol-5-amine has several advantages and limitations for lab experiments. One of the main advantages is that it can be easily synthesized using simple chemical reactions. It is also relatively stable and can be stored for long periods of time. However, its solubility in water is limited, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-ethylbenzyl)-2H-tetrazol-5-amine. One potential direction is the further investigation of its neuroprotective effects and its potential use in the treatment of Alzheimer's disease. Another direction is the study of its potential use in the treatment of anxiety disorders and depression. Additionally, the development of new synthesis methods and the investigation of its pharmacokinetics and pharmacodynamics are also potential future directions for research.

Synthesis Methods

N-(4-ethylbenzyl)-2H-tetrazol-5-amine can be synthesized using various methods. One of the most common methods is the reaction of 4-ethylbenzyl chloride with sodium azide to produce N-(4-ethylbenzyl)azide. This compound is then reacted with sodium nitrite to form N-(4-ethylbenzyl)-2H-tetrazol-5-amine.

Scientific Research Applications

N-(4-ethylbenzyl)-2H-tetrazol-5-amine has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. It has also been studied for its potential use in the treatment of anxiety disorders and depression.